Cas no 19143-67-0 (2-amino-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one)

• Product name: 2-amino-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one
• CAS No: 19143-67-0
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 1108402
• PubChem ID: 10261674

2-amino-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one
• 2-amino-3,7-dimethylpurin-6-one
• 2-amino-3,7-dimethyl-3H-purin-6(7H)-one
• NSC700001
• DTXSID40437452
• NSC-700001
• CHEMBL4760585
• 19143-67-0
• 6H-Purin-6-one, 2-amino-3,7-dihydro-3,7-dimethyl-
• 2-amino-3,7-dimethyl-6,7-dihydro-3H-purin-6-one
• 2-amino-6-oxo-3,6-dihydro-3,7-dimethylpurine
• 3,7-Dimethylguanine

• Inchi： InChI=1S/C7H9N5O/c1-11-3-9-5-4(11)6(13)10-7(8)12(5)2/h3H,1-2H3,(H2,8,10,13)
• InChI Key： KDXAUYFKVGLUHH-UHFFFAOYSA-N
• SMILES： CN1C=NC2=C1C(=O)N=C(N2C)N

Computed Properties

• Exact Mass: 179.08087
• Monoisotopic Mass: 179.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 76.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Hypoxanthines